Cas no 1805411-41-9 (5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonamide)

• Product Name: 5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonamide
• CAS No: 1805411-41-9
• MF: C₆H₄BrF₃N₂O₂S
• MW: 305.0723695755
• CID: 4861696
• Update Time: 2025-08-05

5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonamide

• Inchi： 1S/C6H4BrF3N2O2S/c7-2-1-12-6(15(11,13)14)4(8)3(2)5(9)10/h1,5H,(H2,11,13,14)
• InChI Key： UQIFZPMMOWBYDO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1C(F)F)F)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.2
• Topological Polar Surface Area: 81.4

Additional information on 5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonamide

Professional Introduction to 5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonamide (CAS No. 1805411-41-9)

5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1805411-41-9, belongs to a class of heterocyclic sulfonamides that exhibit promising biological activities. The unique structural features of this molecule, including the presence of bromine, difluoromethyl, and fluoropyridine moieties, make it a valuable scaffold for designing novel therapeutic agents.

The< strong>5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonamide molecule is characterized by its pyridine core substituted with a bromine atom at the 5-position, a difluoromethyl group at the 4-position, and a fluoropyridine ring at the 3-position. The sulfonamide group at the 2-position further enhances its potential as a pharmacophore. This structural configuration imparts distinct electronic and steric properties that are critical for its interaction with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The< strong>5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonamide has been identified as a compound with potential applications in oncology due to its ability to modulate key signaling pathways involved in cancer cell proliferation and survival. Studies have demonstrated its efficacy in preclinical models, suggesting its suitability for further development into an anti-cancer therapeutic.

The< strong>difluoromethyl group is particularly noteworthy as it is known to enhance metabolic stability and binding affinity towards biological targets. This feature makes< strong>5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonamide an attractive candidate for drug discovery programs aimed at developing more potent and selective inhibitors. Additionally, the presence of multiple fluorine atoms contributes to the compound's lipophilicity, which can influence its pharmacokinetic properties.

The< strong>bromine atom in the molecule serves as a handle for further chemical modifications, enabling researchers to explore derivatization strategies that could optimize biological activity. The pyridine ring is a common motif in many bioactive molecules, and its incorporation into< strong>5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonamide enhances its potential as a scaffold for drug development. The sulfonamide group is another key pharmacophore that interacts with biological targets through hydrogen bonding, making it an important feature for medicinal chemistry interventions.

Recent advancements in computational chemistry have allowed for more efficient virtual screening of compounds like< strong>5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonamide. These methods have enabled researchers to predict binding affinities and identify potential lead compounds more rapidly than traditional experimental approaches. The integration of machine learning algorithms has further accelerated this process, allowing for the rapid design and optimization of novel sulfonamide derivatives.

In addition to its applications in oncology, there is growing interest in exploring the< strong>5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonamide's potential in other therapeutic areas such as inflammation and infectious diseases. Its structural features suggest that it may interact with enzymes and receptors involved in these pathways, making it a promising candidate for further investigation.

The synthesis of< strong>5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the complex framework of this compound efficiently.

The pharmacological profile of< strong>5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonamide is being actively studied in various preclinical models. Initial findings indicate that it exhibits significant inhibitory activity against target enzymes relevant to cancer progression. Furthermore, preliminary toxicity studies suggest that it has an acceptable safety profile, which is crucial for advancing it into clinical trials.

The development of novel sulfonamides like< strong>5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-sulfonamide represents a significant advancement in medicinal chemistry. These compounds offer unique structural features that can be exploited to develop drugs with improved efficacy and selectivity. As research continues to uncover new biological targets and mechanisms of disease, compounds such as this are expected to play an increasingly important role in therapeutic intervention.